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Compound of Interest

Compound Name: NSC2805

Cat. No.: B1680210

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of NSC2805, a selective inhibitor of the E3 ubiquitin ligase WWP2, using dimethyl
sulfoxide (DMSO) as the solvent. Adherence to this protocol is crucial for ensuring the stability,
and reproducibility of experimental results.

Introduction

NSC2805 is a small molecule inhibitor of the WWP2 E3 ubiquitin ligase. WWP2 plays a
significant role in various cellular processes by targeting specific substrate proteins for
ubiquitination and subsequent degradation. Dysregulation of WWP2 has been implicated in the
progression of several diseases, including cancer. NSC2805 offers a valuable tool for studying
the roles of WWP2 in these pathological processes. Accurate and consistent preparation of
NSC2805 stock solutions is the first critical step in performing reliable in vitro and in vivo
studies.

Quantitative Data Summary

For ease of reference and calculation, the key quantitative properties of NSC2805 and DMSO
are summarized in the table below.
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Property Value Source
NSC2805

Molecular Weight 246.26 g/mol [11[2][3]
CAS Number 4371-34-0 [1][21[4]
Solubility in DMSO 10 mg/mL (40.61 mM) [2][3]
Appearance Solid powder [1]
DMSO

Molecular Weight 78.13 g/mol [5]
Density ~1.1 g/mL [5]
Purity Anhydrous, =99.9%

Experimental Protocol: Preparation of a 10 mM
NSC2805 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of NSC2805 in DMSO. This
concentration is a common starting point for subsequent dilutions to working concentrations for
various cellular and biochemical assays.

Materials:

o NSC2805 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), =99.9% purity
o Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile, filtered pipette tips

o \ortex mixer
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o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Procedure:

Pre-weighing Preparation:

o Before opening, allow the vial of NSC2805 powder to equilibrate to room temperature to
prevent condensation of moisture.

o Ensure the analytical balance is calibrated and level.

Weighing NSC2805:

o Carefully weigh out 2.46 mg of NSC2805 powder and transfer it to a sterile amber
microcentrifuge tube. The use of an amber tube is recommended to protect the compound
from light.

Solvent Addition:

o Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the tube containing
the NSC2805 powder.

Dissolution:

o Cap the tube securely.

o Vortex the solution for 1-2 minutes, or until the NSC2805 powder is completely dissolved.
Gentle warming in a 37°C water bath can be used to aid dissolution if necessary. Visually
inspect the solution to ensure no solid particles remain.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50
pL) in sterile, amber microcentrifuge tubes.
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o Label each aliquot clearly with the compound name (NSC2805), concentration (10 mM),
solvent (DMSO), and the date of preparation.

o For short-term storage (up to 1 month), store the aliquots at -20°C.
o For long-term storage (up to 6 months), store the aliquots at -80°C.[2][3][6]

Experimental Workflow

The following diagram illustrates the key steps in the preparation of the NSC2805 stock
solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application Note]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680210#preparing-nsc2805-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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